Cas no 29839-53-0 (3-Furanol,5-butyltetrahydro-5-methyl- (8CI))

3-Furanol,5-butyltetrahydro-5-methyl- (8CI) structure
29839-53-0 structure
Product Name:3-Furanol,5-butyltetrahydro-5-methyl- (8CI)
CAS No:29839-53-0
MF:C9H18O2
MW:158.238023281097
CID:260467
PubChem ID:34710
Update Time:2025-04-19

3-Furanol,5-butyltetrahydro-5-methyl- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Furanol,5-butyltetrahydro-5-methyl- (8CI)
    • 5-butyl-5-methyloxolan-3-ol
    • 5-17-03-00172 (Beilstein Handbook Reference)
    • 2,5-Anhydro-2-butyl-1,3-dideoxypentitol
    • DTXSID80952270
    • 5-Butyl-5-methyltetrahydro-3-furanol
    • 3-FURANOL, TETRAHYDRO-5-BUTYL-5-METHYL-
    • BRN 0105161
    • 29839-53-0
    • Inchi: 1S/C9H18O2/c1-3-4-5-9(2)6-8(10)7-11-9/h8,10H,3-7H2,1-2H3
    • InChI Key: RSASFMWFUQRKDA-UHFFFAOYSA-N
    • SMILES: O1CC(CC1(C)CCCC)O

Computed Properties

  • Exact Mass: 158.13068
  • Monoisotopic Mass: 158.13068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 1.6

Experimental Properties

  • Density: 0.954
  • Boiling Point: 223.6°Cat760mmHg
  • Flash Point: 80.4°C
  • Refractive Index: 1.453
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